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Abstract

(R)-BI-2852 is the less active enantiomer of BI-2852, a potent, cell-permeable, and selective
pan-KRAS inhibitor. While BI-2852 actively engages the switch I/ll pocket of both the active
(GTP-bound) and inactive (GDP-bound) forms of KRAS to disrupt downstream signaling, (R)-
BI-2852 serves as a crucial negative control in experimental settings to delineate the specific
effects of its active counterpart. This guide provides a comprehensive overview of the chemical
structure and properties of (R)-BI-2852, alongside the mechanism of action and biological data
of its active (S)-enantiomer for contextual understanding. Detailed experimental methodologies
for key assays used in the characterization of these compounds are also presented.

Chemical Structure and Physicochemical Properties

(R)-BI-2852 is a stereoisomer of the active KRAS inhibitor, BI-2852. Due to its significantly
reduced biological activity, it is an ideal negative control for in vitro and cellular assays
designed to probe the function of BI-2852.

Table 1: Chemical and Physicochemical Properties of (R)-BI-2852 and BI-2852
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Property (R)-BI-2852 BI-2852 ((S)-enantiomer)
(R)-5-hydroxy-3-(2-((((1-((1- (8)-5-hydroxy-3-(2-((((1-((1-
methyl-1H-imidazol-4- methyl-1H-imidazol-4-

IUPAC Name yl)methyl)-1H-indol-6- yl)methyl)-1H-indol-6-

yl)methyl)amino)methyl)-1H-

indol-3-yl)isoindolin-1-one

yl)methyl)amino)methyl)-1H-

indol-3-yl)isoindolin-1-one[1]

Molecular Formula C31H28N602 C31H28N602
Molecular Weight 516.59 g/mol 516.59 g/mol [2]
CAS Number 2375482-49-6 2375482-51-0[3]
Appearance Off-white to light yellow solid Off-white to light yellow solid
SMILES OC(C=C1)=CC(--INVALID- OC(C=C1)=CC(--INVALID-
LINK--N7)=C1C7=0[4] LINK--N7)=C1C7=0][3]

N ) Soluble in DMSO (100 mg/mL)

Solubility Soluble in DMSO

and Ethanol[2]

Mechanism of Action of the Active Enantiomer (BI-

2852)

BI-2852 functions as a potent pan-KRAS inhibitor by binding to a previously considered

"undruggable” pocket located between the switch | and switch Il regions of the KRAS protein.

[2] This binding is non-covalent and occurs in both the GTP-bound (active) and GDP-bound

(inactive) states of KRAS. By occupying this pocket, BI-2852 effectively blocks the interactions

of KRAS with key signaling partners, including:

o Guanine Nucleotide Exchange Factors (GEFs), such as SOS1, which promote the activation

of KRAS.

o GTPase Activating Proteins (GAPs), which are responsible for the inactivation of KRAS.

o Downstream effectors, such as RAF kinases (e.g., CRAF) and PI3Ka, which propagate

oncogenic signaling.[1]
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This comprehensive blockade of KRAS interactions leads to the inhibition of downstream
signaling pathways, most notably the MAPK/ERK and PI3K/AKT pathways, resulting in an anti-
proliferative effect in KRAS-mutant cancer cells.[3][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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